Cas no 1352999-53-1 (3'-Fluoro-5'-(trifluoromethoxy)acetophenone)

• Product Name: 3'-Fluoro-5'-(trifluoromethoxy)acetophenone
• CAS No: 1352999-53-1
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD18783231
• CID: 3161299
• PubChem ID: 66523561
• Update Time: 2025-05-21

3'-Fluoro-5'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-5'-(trifluoromethoxy)acetophenone
• 3'-Fluoro-5'-(trifluoroMethoxy)acetophenone, 97%
• 1-[3-Fluoro-5-(trifluoromethoxy)phenyl]ethanone
• Ethanone, 1-[3-fluoro-5-(trifluoromethoxy)phenyl]-
• 1-(3-Fluoro-5-(trifluoromethoxy)phenyl)ethan-1-one
• MFCD18783231
• CEC99953
• AKOS015957158
• CS-0069656
• VOBVUHOUGRWDOZ-UHFFFAOYSA-N
• SCHEMBL14993764
• 1-(3-Fluoro-5-(trifluoromethoxy)phenyl)ethanone
• 1352999-53-1
• DTXSID201242013

• MDL： MFCD18783231
• Inchi： 1S/C9H6F4O2/c1-5(14)6-2-7(10)4-8(3-6)15-9(11,12)13/h2-4H,1H3
• InChI Key： VOBVUHOUGRWDOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(C)=O)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 3'-Fluoro-5'-(trifluoromethoxy)acetophenone

3'-Fluoro-5'-(Trifluoromethoxy)Acetophenone: A Comprehensive Overview

3'-Fluoro-5'-(Trifluoromethoxy)Acetophenone (CAS No. 1352999-53-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorine atom at the 3' position and a trifluoromethoxy group at the 5' position on the acetophenone backbone. These substituents not only enhance the compound's chemical stability but also impart unique electronic and steric properties that make it a valuable tool in various research and industrial applications.

The synthesis of 3'-Fluoro-5'-(Trifluoromethoxy)Acetophenone involves a series of precise chemical reactions, including nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale production. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, which have provided insights into its molecular geometry and electronic distribution.

One of the most notable applications of 3'-Fluoro-5'-(Trifluoromethoxy)Acetophenone is in the development of novel pharmaceutical agents. Its fluorinated substituents contribute to enhanced bioavailability and metabolic stability, making it a promising candidate for drug delivery systems. Recent studies have demonstrated its potential as a precursor for anti-cancer drugs, where its ability to inhibit specific kinase enzymes has shown significant promise in preclinical trials.

In addition to its pharmaceutical applications, 3'-Fluoro-5'-(Trifluoromethoxy)Acetophenone has found utility in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. Its electron-withdrawing groups enhance the conjugation properties of the molecule, making it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. Researchers have reported improved charge transport properties in devices incorporating this compound, highlighting its potential for next-generation electronic materials.

The environmental impact of 3'-Fluoro-5'-(Trifluoromethoxy)Acetophenone has also been a topic of recent research. Studies have shown that its fluorinated groups contribute to its persistence in certain environmental conditions, raising concerns about its long-term ecological effects. However, ongoing efforts are focused on developing sustainable synthesis methods and degradation pathways to mitigate these risks.

In conclusion, 3'-Fluoro-5'-(Trifluoromethoxy)Acetophenone (CAS No. 1352999-53-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific and industrial developments. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.